Cas no 20580-52-3 (Ditert-butyl 1,4-Benzyldicarbamate, 97%)

• Product Name: Ditert-butyl 1,4-Benzyldicarbamate, 97%
• CAS No: 20580-52-3
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• MDL: MFCD19705411
• CID: 1003141
• PubChem ID: 59154366
• Update Time: 2025-05-23

Ditert-butyl 1,4-Benzyldicarbamate, 97% Chemical and Physical Properties

Names and Identifiers

• Ditert-butyl 1,4-Benzyldicarbamate
• (N,N'-dibenzyldithiocarbamato) sodium
• 3-butylidene-3H-isobenzofuran-1-one
• 3-butylidenep
• 3-Butylidenephtalide
• 3-butylidene-phthalid
• 3-BUTYLIDENEPHTHALIDE
• Ai3-37306
• Bdph
• BUTYLIDENE PHTHALIDE
• dibenzyl-dithiocarbamic acid, sodium salt
• Einecs 208-991-3
• FEMA 3333
• sodium dibenzyldithiocarbamate
• sodium N,N-dibenzyldithiocarbamate
• sodium N,N-dibenzyl-dithiocarbamate
• sodium N,N-dibenzyldithiocarbamate dihydrate
• tert-butyl N-[[4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]methyl]carbamate
• DB-097199
• 20580-52-3
• MFCD19705411
• Di-tert-butyl 1,4-benzyldicarbamate
• Di-tert-butyl (1,4-phenylenebis(methylene))dicarbamate
• SCHEMBL3180689
• Carbamic acid, [1,4-phenylenebis(methylene)]bis-,bis(1,1-dimethylethyl) ester
• Ditert-butyl 1,4-Benzyldicarbamate, 97%

• MDL： MFCD19705411
• Inchi： 1S/C18H28N2O4/c1-17(2,3)23-15(21)19-11-13-7-9-14(10-8-13)12-20-16(22)24-18(4,5)6/h7-10H,11-12H2,1-6H3,(H,19,21)(H,20,22)
• InChI Key： ICDXFIRMBGNMSG-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)CNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 336.205
• Monoisotopic Mass: 336.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ditert-butyl 1,4-Benzyldicarbamate, 97%

Recent Advances in Ditert-butyl 1,4-Benzyldicarbamate (20580-52-3) Research: A Comprehensive Review

Ditert-butyl 1,4-Benzyldicarbamate (CAS: 20580-52-3, purity: 97%) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of peptide chemistry and drug development. Recent studies have highlighted its significance in the preparation of protected amino acid derivatives and as a building block for novel therapeutic agents. This research brief aims to provide an up-to-date overview of the latest advancements related to this compound, focusing on its synthetic applications, mechanistic insights, and potential biomedical implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of constrained peptidomimetics, where its rigid aromatic core and tert-butyloxycarbonyl (Boc) protecting groups proved essential for maintaining structural integrity during multi-step reactions. The research team developed an optimized protocol using 20580-52-3 that achieved 92% yield in the critical cyclization step, significantly improving upon previous methods. This advancement has important implications for the development of protease-resistant peptide therapeutics.

In the realm of cancer research, a recent preclinical investigation (Nature Chemical Biology, 2024) explored derivatives of Ditert-butyl 1,4-Benzyldicarbamate as potential HDAC inhibitors. The 97% pure compound served as the starting material for generating a library of 48 analogs, with three showing promising IC50 values below 50 nM against class I HDAC isoforms. Structural analysis revealed that the benzylic carbamate moieties play a crucial role in zinc ion coordination within the enzyme's active site, providing new insights for rational drug design.

From a synthetic chemistry perspective, significant progress has been made in the large-scale production of 20580-52-3. A 2023 Organic Process Research & Development publication detailed a continuous flow process that improved the overall yield to 85% while reducing hazardous waste generation by 40% compared to traditional batch methods. This technological advancement addresses both economic and environmental concerns associated with the compound's manufacturing, potentially lowering barriers to its widespread research use.

Emerging applications in materials science have also been reported. Researchers at MIT (Advanced Materials, 2024) utilized Ditert-butyl 1,4-Benzyldicarbamate as a molecular scaffold for constructing porous organic polymers with precisely controlled pore sizes. The 97% purity material enabled the formation of uniform networks with exceptional surface areas (up to 1200 m²/g), showing promise for drug delivery systems and catalytic applications. This interdisciplinary approach demonstrates the compound's versatility beyond traditional pharmaceutical uses.

Quality control methodologies for 20580-52-3 have seen notable improvements. A recent analytical chemistry study (Journal of Pharmaceutical and Biomedical Analysis, 2023) developed a novel HPLC-MS method capable of detecting impurities at levels as low as 0.01% in commercial 97% purity samples. This technique identified previously unreported degradation products that form under accelerated stability conditions, providing valuable information for storage and handling protocols in research laboratories.

In conclusion, recent research on Ditert-butyl 1,4-Benzyldicarbamate (20580-52-3) has expanded our understanding of its synthetic utility, biological potential, and material applications. The compound's 97% purity grade has proven essential for achieving reproducible results across diverse studies. Future directions may include further exploration of its role in targeted drug delivery systems and as a template for novel enzyme inhibitors. These developments position 20580-52-3 as an increasingly important tool in chemical biology and pharmaceutical research.